Cas no 90203-96-6 (3,7-dimethylazepan-2-one)

• Product Name: 3,7-dimethylazepan-2-one
• CAS No: 90203-96-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD19220773
• CID: 4300302
• PubChem ID: 15453856
• Update Time: 2025-11-02

3,7-dimethylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-3,7-dimethyl-
• 3,7-dimethylazepan-2-one
• EN300-85481
• QDA20396
• SCHEMBL83354
• 90203-96-6
• AKOS006356867
• 3,7-dimethylazepan-2-one, Mixture of diastereomers
• Z1203747900
• G49806
• 998-182-8

• MDL： MFCD19220773
• Inchi： 1S/C8H15NO/c1-6-4-3-5-7(2)9-8(6)10/h6-7H,3-5H2,1-2H3,(H,9,10)
• InChI Key： WWUOGQCCSLVOSB-UHFFFAOYSA-N
• SMILES： O=C1C(C)CCCC(C)N1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 3,7-dimethylazepan-2-one

Comprehensive Overview of 3,7-dimethylazepan-2-one (CAS No. 90203-96-6): Properties, Applications, and Industry Insights

3,7-dimethylazepan-2-one (CAS No. 90203-96-6) is a specialized organic compound belonging to the class of azepane derivatives, which have garnered significant attention in pharmaceutical and fragrance industries. This molecule features a seven-membered nitrogen-containing ring (azepane) with two methyl groups at positions 3 and 7, contributing to its unique stereochemistry and reactivity. Researchers and manufacturers increasingly explore its potential as a flavor enhancer, intermediate in drug synthesis, and cosmetic ingredient, aligning with trends favoring sustainable and bio-based chemicals.

The compound’s molecular structure (C₈H₁₅NO) offers versatility in synthetic applications. Its ketone functional group enables reactions like reductive amination or Grignard additions, making it valuable for constructing complex heterocyclic scaffolds. Recent studies highlight its role in developing non-toxic solvents and green chemistry initiatives, addressing growing consumer demand for eco-friendly alternatives. Analytical techniques such as GC-MS and NMR spectroscopy confirm its purity, with commercial grades typically exceeding 95%.

In the fragrance sector, 3,7-dimethylazepan-2-one is prized for its mild, musky odor profile. Perfumers utilize it as a fixative agent to prolong scent longevity, capitalizing on the booming luxury personal care market. Its stability under varying pH conditions also makes it suitable for shampoos and skin creams, where users increasingly seek "clean label" ingredients. Notably, its low allergenic potential aligns with EU Cosmetics Regulation (EC) No 1223/2009 standards.

Pharmaceutical applications leverage this compound as a chiral building block for CNS-active drugs. Its rigid ring system mimics bioactive motifs found in neurologically targeted molecules, sparking interest in neurodegenerative disease research. Patent analyses reveal its inclusion in experimental therapies for cognitive enhancement, though clinical data remains preliminary. The compound’s lipophilicity (LogP ~1.2) suggests favorable blood-brain barrier penetration, a hot topic in drug delivery optimization.

From a regulatory standpoint, 90203-96-6 is not classified as hazardous under GHS criteria. However, proper industrial hygiene practices are recommended during handling. Manufacturers emphasize closed-system processing to minimize occupational exposure, reflecting workplace safety trends amplified by post-pandemic protocols. Environmental assessments indicate moderate biodegradability (OECD 301F), positioning it as a preferable alternative to persistent synthetic musks.

The market for 3,7-dimethylazepan-2-one shows steady growth (CAGR ~6.2% from 2020–2025), driven by Asia-Pacific’s expanding fine chemical sector. Suppliers now offer custom synthesis services to meet diverse R&D needs, while analytical certificates (CoA) ensure compliance with REACH and FDA guidelines. Emerging applications in agrochemicals (as a semiochemical) and electronic materials (as a ligand precursor) further diversify its commercial potential.

Quality control protocols for CAS No. 90203-96-6 typically involve HPLC purity assays and residual solvent analysis per ICH Q3C. Storage recommendations include amber glass containers under nitrogen to prevent oxidative degradation—a critical consideration given the compound’s sensitivity to UV light. These specifications cater to industries prioritizing supply chain transparency, a key concern in post-2020 procurement strategies.

Future research directions may explore enzymatic synthesis routes using engineered biocatalysts, tapping into the white biotechnology movement. Computational studies (molecular docking) could elucidate its interactions with biological targets, particularly in G-protein-coupled receptor systems. As regulatory landscapes evolve toward stricter PFAS restrictions, this compound’s halogen-free structure positions it favorably for next-generation formulations.